Cas no 957294-34-7 (4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole)

• Product Name: 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole
• CAS No: 957294-34-7
• MF: C₂₁H₁₇ClN₂OS₂
• MW: 412.955481290817
• CID: 6100983
• PubChem ID: 1536493
• Update Time: 2025-10-30

4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole
• ChemDiv3_004954
• 957294-34-7
• 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-naphthalen-2-ylsulfinylpyrazole
• F1148-0057
• 4-((4-chlorophenyl)thio)-3,5-dimethyl-1-(naphthalen-2-ylsulfinyl)-1H-pyrazole
• Oprea1_434895
• 4-[(4-chlorophenyl)thio]-3,5-dimethyl-1-(2-naphthylsulfinyl)-1H-pyrazole
• HMS1487B04
• 4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole
• IDI1_022864
• AKOS001693871

• Inchi： 1S/C21H17ClN2OS2/c1-14-21(26-19-10-8-18(22)9-11-19)15(2)24(23-14)27(25)20-12-7-16-5-3-4-6-17(16)13-20/h3-13H,1-2H3
• InChI Key： RSXBPMZLFGZZBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(C)=NN(C=1C)S(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 412.0470832g/mol
• Monoisotopic Mass: 412.0470832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole

4-(4-Chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole: A Comprehensive Overview

4-(4-Chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole (CAS No. 957294-34-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole is C₂₀H₁₇ClN₂O₂S₂, with a molecular weight of 408.93 g/mol. The compound features a pyrazole core functionalized with a 4-chlorophenyl sulfanyl group and a naphthalene-2-sulfinyl substituent. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The chlorophenyl sulfanyl group enhances the lipophilicity of the compound, while the naphthalene-2-sulfinyl moiety contributes to its reactivity and stability.

The solubility of 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole in various solvents is an important consideration for its use in chemical reactions and biological assays. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This property is crucial for optimizing its use in pharmaceutical formulations and biological studies.

Synthesis Methods

The synthesis of 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole involves a multi-step process that typically starts with the formation of the pyrazole core. One common approach is to react 3,5-dimethylpyrazole with 4-chlorothiophenol to introduce the chlorophenyl sulfanyl group. Subsequently, the naphthalene-2-sulfinyl substituent is introduced through a reaction with naphthalene-2-sulfonyl chloride or a related reagent. The reaction conditions, such as temperature, solvent, and catalysts, are carefully controlled to ensure high yield and purity of the final product.

Biological Activities

4-(4-Chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole has been extensively studied for its biological activities. One of its most notable properties is its potent antioxidant activity. The presence of the pyrazole ring and the sulfanyl groups contributes to its ability to scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, this compound has also shown significant anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole are an active area of research. Recent studies have focused on its use in cancer therapy due to its ability to induce apoptosis in cancer cells while sparing normal cells. Preclinical studies have shown that it can selectively target cancer cells by disrupting their mitochondrial function and inducing cell cycle arrest.

In addition to cancer therapy, this compound has also been investigated for its neuroprotective effects. Research has shown that it can protect neurons from damage caused by oxidative stress and inflammation, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

4-(4-Chlorophenyl)sulfanyl-3,5-dimethyl-1-(naphthalene-2-sulfinyl)-1H-pyrazole (CAS No. 957294-34-7) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure confers properties such as antioxidant and anti-inflammatory effects, making it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the fields of medicinal chemistry and pharmaceutical research.